1-{[2-(2-Chlorophenyl)-quinolin-4-yl]-carbonyl}-2,6-dimethylpiperidine

• Molecular Formula: C23H23ClN2O
• Molecular Weight: 378.9 g/mol
• IUPAC Name: [2-(2-chlorophenyl)quinolin-4-yl]-(2,6-dimethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H23ClN2O/c1-15-8-7-9-16(2)26(15)23(27)19-14-22(18-11-3-5-12-20(18)24)25-21-13-6-4-10-17(19)21/h3-6,10-16H,7-9H2,1-2H3
• InChI Key: IPKVOCVPUOMEMA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4Cl)C

Description

1-{[2-(2-Chlorophenyl)-quinolin-4-yl]-carbonyl}-2,6-dimethylpiperidine is a useful research compound. Its molecular formula is C23H23ClN2O and its molecular weight is 378.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-(2-Chlorophenyl)-quinoline-4-carboxylic acid (5.7 g) and thionyl chloride (15 ml) are heated under reflux for 1 hour. The thionyl chloride is evaporated off, the residue is taken up in toluene (40 ml) and the toluene is also evaporated off. Toluene (50 ml) is then added to the residue obtained, followed by the dropwise introduction of 2,6-dimethylpiperidine (6.78 g), with stirring. The mixture is stirred for 1 hour at ambient temperature, the precipitate is filtered off and the filtrate is evaporated under reduced pressure. The residue is taken up in water (50 ml) and chloroform (50 ml). The organic phase is decanted and the aqueous phase is extracted with chloroform (50 ml). The organic phases are combined, dried over magnesium sulphate and evaporated under reduced pressure.